2-(1H-1,3-benzodiazol-1-yl)-1-(4-fluorophenyl)ethan-1-amine

• IUPAC Name: 2-(benzimidazol-1-yl)-1-(4-fluorophenyl)ethanamine
• InChI: InChI=1S/C15H14FN3/c16-12-7-5-11(6-8-12)13(17)9-19-10-18-14-3-1-2-4-15(14)19/h1-8,10,13H,9,17H2
• InChI Key: HTDKHVUZOKNNEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(C3=CC=C(C=C3)F)N
• Molecular Formula: C15H14FN3
• DSSTOX Substance ID: DTXSID001237280
• Molecular Weight: 255.29 g/mol
• CAS RN: 927996-69-8

Description

2-(1H-1,3-benzodiazol-1-yl)-1-(4-fluorophenyl)ethan-1-amine, also known as FPEA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Chemical Synthesis and Structural Properties

2-(1H-1,3-Benzodiazol-1-yl)-1-(4-fluorophenyl)ethan-1-amine is a chemical compound that may be studied within the broader context of benzodiazole and related heterocyclic compounds. Research in this area focuses on the synthesis, properties, and potential applications of benzodiazole derivatives in various fields. Studies have elucidated the chemistry and properties of compounds containing benzodiazole, highlighting their preparation, spectroscopic properties, and biological activities. These compounds are noted for their potential in creating complex compounds with interesting magnetic, electrochemical, and biological properties (Boča, Jameson, & Linert, 2011).

Pharmacological Significance

The dopaminergic system, involving D2 receptor ligands, is a significant area of research related to benzodiazole derivatives. Compounds within this family have been studied for their therapeutic potential in treating neuropsychiatric disorders such as schizophrenia, Parkinson's disease, depression, and anxiety. The structural features contributing to high affinity for D2 receptors include specific aromatic and cyclic amine moieties, which are central to the pharmacophore's activity (Jůza et al., 2022).

Material Science and Optoelectronic Applications

Benzodiazole derivatives, including quinazolines and pyrimidines, have also garnered attention for their applications in optoelectronic materials. The integration of benzodiazole structures into π-extended conjugated systems has been shown to be valuable for creating novel materials for electronic devices, luminescent elements, and photoelectric conversion elements. These materials exhibit promising electroluminescent properties and potential in fabricating organic light-emitting diodes (OLEDs) and other photonic devices (Lipunova et al., 2018).